- Compounds from Danshen. Part 4. Structure-activity relationship of miltirone, an active central benzodiazepine receptor ligand isolated from Salvia miltiorrhiza Bunge (Danshen), Journal of Medicinal Chemistry, 1991, 34(5), 1675-92
Cas no 91251-42-2 (3-Isopropyl-4-methoxyaniline)
3-Isopropyl-4-methoxyaniline structure
Product Name:3-Isopropyl-4-methoxyaniline
CAS No:91251-42-2
MF:C10H15NO
MW:165.232202768326
MDL:MFCD00026403
CID:799480
PubChem ID:14828192
Update Time:2024-10-26
3-Isopropyl-4-methoxyaniline Chemical and Physical Properties
Names and Identifiers
-
- 3-Isopropyl-4-methoxyaniline
- 4-methoxy-3-propan-2-ylaniline
- Benzenamine,4-methoxy-3-(1-methylethyl)-
- 4-AMINO-2-ISOPROPYLANISOL
- 4-Methoxy-3-(propan-2-yl)aniline
- AK140561
- IQZLIGNZLCVEKN-UHFFFAOYSA-N
- GS2770
- FCH1183412
- ST2405121
- AX8093692
- 4-Methoxy-3-(1-methylethyl)benzenamine (ACI)
- p-Anisidine, 3-isopropyl- (7CI)
- EN300-364400
- AKOS015963557
- 91251-42-2
- DTXSID10564461
- AC-17927
- C77115
- SB76442
- DS-3009
- SCHEMBL2973838
- MFCD00026403
- CS-0154301
-
- MDL: MFCD00026403
- Inchi: 1S/C10H15NO/c1-7(2)9-6-8(11)4-5-10(9)12-3/h4-7H,11H2,1-3H3
- InChI Key: IQZLIGNZLCVEKN-UHFFFAOYSA-N
- SMILES: O(C)C1C(C(C)C)=CC(N)=CC=1
Computed Properties
- Exact Mass: 165.115364102g/mol
- Monoisotopic Mass: 165.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 35.2
Experimental Properties
- Density: 0.997
- Boiling Point: 279.281°C at 760 mmHg
- Flash Point: 124.601°C
- Refractive Index: 1.532
3-Isopropyl-4-methoxyaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019147973-5g |
3-Isopropyl-4-methoxyaniline |
91251-42-2 | 96% | 5g |
$606.00 | 2023-08-31 | |
| Alichem | A019147973-10g |
3-Isopropyl-4-methoxyaniline |
91251-42-2 | 96% | 10g |
$970.20 | 2023-08-31 | |
| Alichem | A019147973-25g |
3-Isopropyl-4-methoxyaniline |
91251-42-2 | 96% | 25g |
$2058.00 | 2023-08-31 | |
| TRC | I247780-250mg |
3-Isopropyl-4-methoxyaniline |
91251-42-2 | 250mg |
$ 420.00 | 2022-06-04 | ||
| TRC | I247780-500mg |
3-Isopropyl-4-methoxyaniline |
91251-42-2 | 500mg |
$ 700.00 | 2022-06-04 | ||
| TRC | I247780-1000mg |
3-Isopropyl-4-methoxyaniline |
91251-42-2 | 1g |
$ 1115.00 | 2022-06-04 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FE188-50mg |
3-Isopropyl-4-methoxyaniline |
91251-42-2 | 96% | 50mg |
138.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FE188-200mg |
3-Isopropyl-4-methoxyaniline |
91251-42-2 | 96% | 200mg |
347.0CNY | 2021-07-12 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I840430-50mg |
3-Isopropyl-4-methoxyaniline |
91251-42-2 | 96% | 50mg |
¥227.70 | 2022-01-10 | |
| Apollo Scientific | OR918538-250mg |
4-Amino-2-isopropylanisol |
91251-42-2 | 96% | 250mg |
£27.00 | 2025-02-20 |
3-Isopropyl-4-methoxyaniline Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Nitric acid
2.1 -
2.1 -
Reference
Production Method 2
Reaction Conditions
Reference
- Compounds from Danshen. Part 4. Structure-activity relationship of miltirone, an active central benzodiazepine receptor ligand isolated from Salvia miltiorrhiza Bunge (Danshen), Journal of Medicinal Chemistry, 1991, 34(5), 1675-92
3-Isopropyl-4-methoxyaniline Raw materials
3-Isopropyl-4-methoxyaniline Preparation Products
3-Isopropyl-4-methoxyaniline Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
91251-42-2 (3-Isopropyl-4-methoxyaniline) Related Products
- 774600-49-6(Benzenamine,3,4-dimethoxy-5-(1-methylethyl)-)
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- 946698-80-2(4-[4-(tert-Butyl)phenoxy]-3-methylphenylamine)
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